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Compound of Interest

Compound Name: Oseltamivir-d5

Cat. No.: B12394722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

availability, and key applications of Oseltamivir-d5, a deuterated internal standard crucial for

the accurate quantification of the antiviral drug Oseltamivir. This document offers a detailed

look at supplier specifications, experimental methodologies, and the biochemical pathway of

Oseltamivir, serving as an essential resource for researchers in virology, pharmacology, and

analytical chemistry.

Commercial Sources and Availability of Oseltamivir-
d5
Oseltamivir-d5 is available from a range of specialized chemical suppliers who provide

isotopically labeled compounds for research and analytical purposes. It is typically offered as

Oseltamivir-d5, Oseltamivir-d5 Phosphate, or Oseltamivir-d5 Hydrochloride. The choice of

salt form may depend on the specific requirements of the analytical method and the solubility

characteristics needed. When sourcing this standard, it is imperative to obtain a Certificate of

Analysis (CoA) to verify its identity, purity, and isotopic enrichment.

Below is a summary of commercially available Oseltamivir-d5 products from various suppliers.

Please note that availability and product specifications are subject to change, and direct inquiry

with the suppliers is recommended for the most current information.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichme
nt

Sussex

Research

Laboratorie

s Inc.

Oseltamivir

-d5
N/A

C₁₆H₂₃D₅N

₂O₄
317.44

>95%

(HPLC)[1]
>95%[1]

Clearsynth
Oseltamivir

-d5

1093851-

63-8
- - High Purity -

Clearsynth

Oseltamivir

-d5

Hydrochlori

de

2140263-

19-8

C₁₆H₂₄D₅C

lN₂O₄
353.90 High Purity -

Simson

Pharma

Limited

Oseltamivir

-D5

Phosphate

N/A - -
High

Quality
-

Simson

Pharma

Limited

Oseltamivir

-D5

Hydrochlori

de

204255-

09-4

(Unlabelled

)

- -
High

Quality
-

VIVAN Life

Sciences

Oseltamivir

D5
N/A

C₁₆H₂₃D₅N

₂O₄
317.44 - -

VIVAN Life

Sciences

Oseltamivir

phosphate

D5

N/A
C₁₆H₂₆D₅N

₂O₈P
411.42 - -

MedchemE

xpress

Oseltamivir

-d5

phosphate

-
C₁₆H₂₆D₅N

₂O₈P
415.43 ≥98%[2] -

LGC

Standards

Oseltamivir

-d5

Phosphate

-
C₁₆H₂₆D₅N

₂O₈P
415.43 - -
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Pharmaffili

ates

Oseltamivir

-d5

Phosphate

N/A
C₁₆H₂₆D₅N

₂O₈P
415.43 - -

Experimental Protocols: Quantification of
Oseltamivir in Human Plasma using LC-MS/MS
The following is a representative experimental protocol for the simultaneous quantification of

Oseltamivir and its active metabolite, Oseltamivir Carboxylate, in human plasma using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Oseltamivir-d5 as an internal

standard.[3][4]

Materials and Reagents
Oseltamivir reference standard

Oseltamivir Carboxylate reference standard

Oseltamivir-d5 (internal standard)

Human plasma (with anticoagulant)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Water (deionized or HPLC grade)

Solid Phase Extraction (SPE) cartridges

Sample Preparation
Thaw plasma samples to room temperature.
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To 200 µL of plasma, add the internal standard solution (Oseltamivir-d5).

Precipitate proteins by adding a suitable volume of acetonitrile.

Vortex the mixture and centrifuge to pellet the precipitated proteins.

Alternatively, for cleaner samples, perform Solid Phase Extraction (SPE). Condition the SPE

cartridges with methanol followed by water. Load the plasma sample and wash with a low-

organic solvent. Elute the analytes with a high-organic solvent.

Transfer the supernatant or the eluate to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatograph: A high-performance liquid chromatography system.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Chromatographic Column: A C18 reverse-phase column (e.g., Symmetry C18, 100 mm x 4.6

mm, 5 µm).[3]

Mobile Phase: A gradient of 10 mM ammonium formate in water and acetonitrile.[3]

Flow Rate: 0.5 - 1.0 mL/min.

Injection Volume: 5-10 µL.

Ionization Mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Oseltamivir: Monitor the specific precursor to product ion transition.

Oseltamivir Carboxylate: Monitor the specific precursor to product ion transition.

Oseltamivir-d5: Monitor the specific precursor to product ion transition.

Data Analysis and Quantification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12394722?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5760963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5760963/
https://www.benchchem.com/product/b12394722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Use a weighted linear regression to fit the calibration curve.

Quantify the concentration of Oseltamivir and Oseltamivir Carboxylate in the unknown

samples by interpolating their peak area ratios from the calibration curve.

Visualizations
Oseltamivir Mechanism of Action
Oseltamivir is a prodrug that is converted in the liver to its active form, Oseltamivir Carboxylate.

[5][6][7][8][9] This active metabolite inhibits the neuraminidase enzyme of the influenza virus.[5]

[6][7][8][9] Neuraminidase is crucial for the release of newly formed viral particles from infected

host cells.[5][6][7][8][9] By blocking this enzyme, Oseltamivir Carboxylate prevents the spread

of the virus to other cells.[5][6][7][8][9]
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Caption: Mechanism of action of Oseltamivir.

Workflow for Sourcing and Utilizing Oseltamivir-d5
The following diagram illustrates a logical workflow for a research laboratory to source and

utilize Oseltamivir-d5 as an internal standard in a quantitative bioanalytical study.
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Caption: Workflow for sourcing and utilizing Oseltamivir-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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